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Compound of Interest

Compound Name: Ro 28-1675

Cat. No.: B1679472 Get Quote

For researchers and laboratory professionals engaged in drug development, the proper

handling and disposal of chemical compounds are paramount to ensuring a safe and compliant

laboratory environment. This guide provides essential safety and logistical information for the

proper disposal of Ro 28-1675, a glucokinase activator.

Chemical and Physical Properties
A summary of the key quantitative data for Ro 28-1675 is presented below, offering a quick

reference for handling and storage.

Property Value Source

Molecular Formula C₁₈H₂₂N₂O₃S₂ [1][2][3]

Molecular Weight 378.51 g/mol [1][2]

Appearance White to off-white solid/powder [1][4][5]

Purity ≥98% (HPLC) [1][4]

Solubility Soluble in DMSO (100 mg/mL) [1][4]

Storage Temperature
Powder: -20°C; In solvent:

-80°C
[6][7]

Hazard Assessment
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According to the Safety Data Sheets (SDS), Ro 28-1675 is not classified as a hazardous

substance or mixture.[2][8] However, as with any chemical compound, appropriate safety

precautions should be taken.

Personal Protective Equipment (PPE)
When handling Ro 28-1675, especially during disposal procedures, the following personal

protective equipment should be utilized to minimize exposure:

Hand Protection: Wear chemical-resistant gloves.[5]

Eye/Face Protection: Use appropriate safety glasses.[5]

Skin and Body Protection: A laboratory coat is required.[5]

Respiratory Protection: Handle in a well-ventilated area, preferably a fume hood, to prevent

inhalation of dust or aerosols.[2][5]

Disposal Procedures
The primary guideline for the disposal of Ro 28-1675 is to adhere to all applicable federal,

state, and local regulations.[2][9] The following steps provide a general operational plan for its

disposal.

Step 1: Waste Identification and Segregation
Unused Product: Unused Ro 28-1675 should be disposed of in its original container or a

clearly labeled waste container. Do not mix with other waste materials.[9]

Contaminated Materials: Any materials that have come into contact with Ro 28-1675, such

as personal protective equipment, absorbent materials from spills, and empty containers,

should be treated as chemical waste. Handle uncleaned containers as you would the product

itself.[9]

Step 2: Spill Management
In the event of a spill, follow these procedures:
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Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate personnel if

necessary.[2]

Containment: Prevent the spill from spreading and keep it away from drains or water

courses.[2][9]

Absorption: For liquid spills (e.g., a solution of Ro 28-1675 in a solvent), absorb the spill

using a non-combustible, absorbent material such as diatomite or universal binders.[2] For

solid spills, carefully sweep or vacuum the material, avoiding dust generation.[5][8]

Decontamination: Clean the affected surfaces and any contaminated equipment by

scrubbing with alcohol.[2][5]

Collection and Disposal: Collect all contaminated materials into a suitable, labeled waste

container for disposal according to local regulations.[2][8]

Step 3: Final Disposal
Waste Collection: All waste containing Ro 28-1675, whether it is the pure compound or

contaminated materials, should be collected by a licensed professional waste disposal

service.

Regulatory Compliance: Ensure that all disposal activities are conducted in strict accordance

with prevailing country, federal, state, and local environmental regulations.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Ro 28-1675.
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Caption: Workflow for the safe disposal of Ro 28-1675.
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Disclaimer: This information is intended as a guide and should not replace a thorough review of

the official Safety Data Sheet (SDS) for Ro 28-1675 and consultation with your institution's

Environmental Health and Safety (EHS) department. Always prioritize compliance with local,

state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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